Cas no 168173-56-6 (2-Bromo-5-(chloromethyl)pyridine)

• Product Name: 2-Bromo-5-(chloromethyl)pyridine
• CAS No: 168173-56-6
• MF: C₆H₅BrClN
• MW: 206.467599630356
• MDL: MFCD10697565
• CID: 111075
• PubChem ID: 6424658
• Update Time: 2025-06-23

2-Bromo-5-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloromethylpyridine
• 2-Bromo-5-(chloromethyl)pyridine
• Pyridine,2-bromo-5-(chloromethyl)-
• Pyridine, 2-bromo-5-(chloromethyl)- (9CI)
• 2-bromo-5-pyridylmethyl chloride
• OBELEIMYZJJCDO-UHFFFAOYSA-N
• 3-chloromethyl-6-bromopyridine
• AB59933
• PYRIDINE, 2-BROMO-5-(CHLOROMETHYL)-
• 168173-56-6
• DTXSID80423713
• SCHEMBL502659
• EN300-1914883
• MFCD10697565
• DS-14144
• AKOS022177994
• C73235
• FT-0743603
• DB-064679

• MDL： MFCD10697565
• Inchi： 1S/C6H5BrClN/c7-6-2-1-5(3-8)4-9-6/h1-2,4H,3H2
• InChI Key： OBELEIMYZJJCDO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CCl

Computed Properties

• Exact Mass: 204.92945
• Monoisotopic Mass: 204.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-5-(chloromethyl)pyridine

2-Bromo-5-(chloromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 168173-56-6, commonly referred to as 2-Bromo-5-(chloromethyl)pyridine, is a significant molecule in the field of organic chemistry. This compound is characterized by its pyridine ring structure, which is a six-membered aromatic ring with one nitrogen atom. The presence of a bromine atom at the 2-position and a chloromethyl group at the 5-position makes this compound unique and versatile for various applications.

The pyridine ring serves as the foundational structure for this compound, providing stability and reactivity due to its aromatic nature. The substitution pattern of bromine and chloromethyl groups plays a crucial role in determining its chemical properties and reactivity. Recent studies have highlighted the importance of such substituted pyridines in drug discovery, particularly in the development of novel pharmaceutical agents targeting specific biological pathways.

One of the most notable aspects of 2-Bromo-5-(chloromethyl)pyridine is its potential as an intermediate in organic synthesis. Researchers have explored its use in constructing complex molecules through various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in creating biologically active compounds, including kinase inhibitors and GPCR modulators, which are critical in modern drug development.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic properties of 2-Bromo-5-(chloromethyl)pyridine. Quantum mechanical calculations have revealed that the bromine substituent at the 2-position significantly influences the molecule's electron distribution, enhancing its reactivity in nucleophilic aromatic substitution reactions. This insight has been instrumental in optimizing synthetic pathways for this compound.

In terms of applications, 2-Bromo-5-(chloromethyl)pyridine has shown promise in materials science as well. Its ability to act as a precursor for conducting polymers has been explored in recent studies, particularly in the context of flexible electronics and energy storage devices. The chloromethyl group at the 5-position facilitates polymerization reactions, leading to materials with tailored electrical properties.

The synthesis of 2-Bromo-5-(chloromethyl)pyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent research has focused on developing greener synthesis methods, such as using microwave-assisted techniques or catalytic systems that minimize environmental impact while maintaining efficiency.

In conclusion, 2-Bromo-5-(chloromethyl)pyridine (CAS No. 168173-56-6) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential building block in organic synthesis, drug discovery, and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.